Cas no 338421-45-7 (2-((2-((4-Methoxybenzyl)amino)-2-oxoethyl)thio)acetic acid)

• Product Name: 2-((2-((4-Methoxybenzyl)amino)-2-oxoethyl)thio)acetic acid
• CAS No: 338421-45-7
• MF: C₁₂H₁₅NO₄S
• MW: 269.31680226326
• CID: 3142998
• PubChem ID: 2763894
• Update Time: 2025-05-20

2-((2-((4-Methoxybenzyl)amino)-2-oxoethyl)thio)acetic acid Chemical and Physical Properties

Names and Identifiers

• 2-((2-((4-Methoxybenzyl)amino)-2-oxoethyl)thio)acetic acid
• 4H-391S
• 2-[({[(4-methoxyphenyl)methyl]carbamoyl}methyl)sulfanyl]acetic acid
• DTXSID50377193
• 2-({2-[(4-Methoxybenzyl)amino]-2-oxoethyl} sulfanyl)acetic acid
• 2-[2-[(4-methoxyphenyl)methylamino]-2-oxoethyl]sulfanylacetic acid
• MFCD00202395
• 338421-45-7
• 2-({2-[(4-methoxybenzyl)amino]-2-oxoethyl}sulfanyl)acetic acid
• AKOS005070333
• 2-((2-[(4-METHOXYBENZYL)AMINO]-2-OXOETHYL)SULFANYL)ACETIC ACID
• 2-((2-((4-Methoxybenzyl)amino)-2-oxoethyl)thio)aceticacid

• MDL： MFCD00202395
• Inchi： 1S/C12H15NO4S/c1-17-10-4-2-9(3-5-10)6-13-11(14)7-18-8-12(15)16/h2-5H,6-8H2,1H3,(H,13,14)(H,15,16)
• InChI Key： YPXMMDXZXALGKO-UHFFFAOYSA-N
• SMILES： S(CC(=O)O)CC(NCC1C=CC(=CC=1)OC)=O

Computed Properties

• Exact Mass: 269.07217913Da
• Monoisotopic Mass: 269.07217913Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 18
• Rotatable Bond Count: 8
• Complexity: 277
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.3
• Topological Polar Surface Area: 101Ų

Experimental Properties

• Melting Point: 92-94°C

2-((2-((4-Methoxybenzyl)amino)-2-oxoethyl)thio)acetic acid Security Information

• HazardClass：IRRITANT

Additional information on 2-((2-((4-Methoxybenzyl)amino)-2-oxoethyl)thio)acetic acid

Introduction to 2-((2-((4-Methoxybenzyl)amino)-2-oxoethyl)thio)acetic acid (CAS No. 338421-45-7)

2-((2-((4-Methoxybenzyl)amino)-2-oxoethyl)thio)acetic acid, identified by the Chemical Abstracts Service Number (CAS No.) 338421-45-7, is a compound of significant interest in the field of pharmaceutical chemistry and bioorganic synthesis. This molecule, characterized by its complex structure, has garnered attention due to its potential applications in drug discovery and molecular medicine. The presence of multiple functional groups, including an amine, a thioether, and a carboxylic acid moiety, makes it a versatile scaffold for further chemical modifications and biological investigations.

The structure of this compound features a central acetic acid derivative linked to an ethyl chain that terminates in a thioether group. This thioether is further connected to a benzylamine moiety, which is substituted with a methoxy group at the para position of the benzene ring. Such structural motifs are commonly explored in medicinal chemistry due to their ability to interact with biological targets through hydrogen bonding, hydrophobic interactions, and other non-covalent forces.

In recent years, there has been growing interest in the development of novel compounds that can modulate biological pathways associated with inflammation, cancer, and neurodegenerative diseases. The amine and thioether functionalities in 2-((2-((4-Methoxybenzyl)amino)-2-oxoethyl)thio)acetic acid provide opportunities for designing molecules that can interact with enzymes or receptors involved in these pathways. For instance, the benzylamine moiety can serve as a pharmacophore for targeting histamine receptors or enzyme active sites, while the thioether group may enhance solubility and bioavailability.

One of the most compelling aspects of this compound is its potential as a precursor for more complex drug candidates. The carboxylic acid group at one end of the molecule can be easily modified through esterification or amidation reactions, allowing chemists to fine-tune its properties for specific biological applications. Similarly, the 4-methoxybenzyl substituent on the amine group offers a handle for further derivatization, enabling the introduction of additional functional groups or tags for diagnostic or therapeutic purposes.

Recent studies have highlighted the importance of thioether-containing compounds in medicinal chemistry due to their unique chemical properties and biological activities. Thioethers are known to exhibit favorable pharmacokinetic profiles and can be incorporated into drug molecules to improve their metabolic stability and binding affinity. The presence of a thioether in 2-((2-((4-Methoxybenzyl)amino)-2-oxoethyl)thio)acetic acid suggests that this compound may possess similar advantages, making it an attractive candidate for further investigation.

The molecular modeling of this compound has revealed potential interactions with various biological targets. For example, computational studies have suggested that the benzylamine moiety could bind to aromatic pockets in protein receptors, while the thioether group might form hydrogen bonds with polar residues. These interactions could be exploited to develop molecules with specific therapeutic effects. Additionally, the methoxy group on the benzene ring may influence electronic properties and thus affect binding affinity and selectivity.

In terms of synthetic chemistry, 2-((2-((4-Methoxybenzyl)amino)-2-oxoethyl)thio)acetic acid represents an interesting challenge due to its complex architecture. However, advances in synthetic methodologies have made it possible to construct such molecules efficiently using multi-step strategies involving condensation reactions, nucleophilic substitutions, and cyclizations. The availability of high-quality starting materials and catalytic systems has further streamlined these processes, enabling rapid access to derivatives for biological testing.

The pharmaceutical industry has shown particular interest in acetic acid derivatives due to their wide range of biological activities. Acetic acid-based scaffolds are found in numerous approved drugs and are known for their ability to modulate metabolic pathways and signal transduction processes. The compound under discussion combines this well-established motif with more specialized functional groups, creating a unique chemical entity with potential therapeutic applications.

From a biochemical perspective, 2-((2-((4-Methoxybenzyl)amino)-2-oxoethyl)thio)acetic acid could serve as a tool compound for studying enzyme mechanisms or validating drug targets. Its structural complexity allows researchers to probe interactions at multiple levels, from molecular recognition to cellular responses. Such studies are crucial for understanding disease pathogenesis and developing effective treatments.

The development of new analytical techniques has also facilitated deeper insights into the properties of this compound. Techniques such as nuclear magnetic resonance (NMR), mass spectrometry (MS), and X-ray crystallography have enabled detailed characterization of its structure and conformational behavior. These data are essential for rational drug design and optimization efforts.

In conclusion, 2-((2-((4-Methoxybenzyl)amino)-2-oxoethyl)thio)acetic acid (CAS No. 338421-45-7) is a promising molecule with diverse applications in pharmaceutical research and drug development. Its unique structural features make it an excellent candidate for further exploration as a lead compound or intermediate in synthetic chemistry projects aimed at discovering novel therapeutics.